Cas no 2171193-50-1 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid
• CAS No: 2171193-50-1
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6402403
• PubChem ID: 165446472
• Update Time: 2025-06-09

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-fluorobenzoic acid
• 2171193-50-1
• EN300-1498902

• Inchi： 1S/C27H25FN2O5/c1-2-8-23(25(31)29-22-14-7-13-20(24(22)28)26(32)33)30-27(34)35-15-21-18-11-5-3-9-16(18)17-10-4-6-12-19(17)21/h3-7,9-14,21,23H,2,8,15H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t23-/m0/s1
• InChI Key： YICGQBISKZGCBI-QHCPKHFHSA-N
• SMILES： FC1C(C(=O)O)=CC=CC=1NC([C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid

Introduction to 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid (CAS No. 2171193-50-1)

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid, identified by its CAS number 2171193-50-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a benzoic acid core modified with fluorine substitution, an amino group protected by a fluorenylmethoxycarbonyl (Fmoc) moiety, and a pentanamido side chain. The stereochemical configuration at the 2-position (S-configured) adds an additional layer of specificity, making this molecule a subject of interest for targeted drug design.

The structural features of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid make it a promising candidate for various therapeutic applications. The presence of the fluorine atom at the 2-position of the benzoic acid ring is particularly noteworthy, as fluorine substitution is known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. These attributes are increasingly recognized in the development of modern pharmaceuticals, where optimizing drug-like properties is crucial for achieving efficacy and safety.

The Fmoc protection on the amino group provides a critical handle for synthetic chemists, enabling controlled modification and conjugation with other biomolecules. This protective group is widely used in peptide synthesis and drug development due to its stability under mild conditions and ease of removal under specific acidic conditions. The pentanamido side chain introduces additional functionality and potential interactions with biological targets, which can be tailored through structural modifications to enhance therapeutic activity.

Recent advancements in medicinal chemistry have highlighted the importance of chiral molecules in drug development. The stereochemical purity of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid ensures that it can be evaluated for enantioselective interactions with biological receptors, which is essential for maximizing therapeutic efficacy while minimizing side effects. The S-configured center at the 2-position contributes to the molecule's specificity, making it a valuable scaffold for designing drugs that target particular biological pathways.

The fluorenylmethoxycarbonyl (Fmoc) group not only serves as a protective moiety but also introduces a bulky aromatic ring that can influence solubility and binding properties. Fluorene derivatives are known for their favorable photophysical properties, which have been exploited in various applications, including bioimaging and photodynamic therapy. While this compound itself may not be directly used in such applications, its structural components could inspire future designs for molecules with combined therapeutic and diagnostic functions.

In the context of drug discovery, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid represents an example of how structural complexity can be leveraged to develop novel therapeutics. The combination of fluorine substitution, Fmoc protection, and chiral configuration provides multiple opportunities for optimization. Computational modeling and high-throughput screening can be employed to explore the binding interactions of this compound with potential targets, such as enzymes or receptors implicated in diseases like cancer, inflammation, or neurodegeneration.

One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of kinase activity is associated with numerous diseases. The structural features of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid, particularly the fluorine-substituted benzoic acid moiety and the flexible pentanamido side chain, suggest potential interactions with kinase active sites. Further studies could explore its inhibitory activity against specific kinases or its ability to modulate downstream signaling pathways.

Another emerging application is in the field of proteostasis modulation. Proteostasis refers to the maintenance of protein homeostasis within cells, and dysfunction in this system is linked to aging and various diseases. Small molecules that can interact with proteasomes or other degradation machinery could offer therapeutic benefits. The complex structure of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid provides multiple interaction points that could be exploited to develop novel proteostasis modulators.

The synthesis of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid presents both challenges and opportunities for synthetic chemists. The stereochemical integrity at the 2-position requires careful control during synthesis to ensure high enantiomeric purity. Additionally, introducing the fluorenylmethoxycarbonyl group necessitates specialized conditions for protection and deprotection steps. However, advances in synthetic methodologies have made such transformations more accessible than ever before, enabling researchers to explore complex molecular architectures with greater ease.

In conclusion,3-(2S)-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)pentanamido - - - - - - - - - - - - -fluorobenzoic acid (CAS No. 2171193--50--1)is a structurally intricate molecule with potential applications across multiple therapeutic areas。 Its unique combination of fluorine substitution、Fmoc protection、and chiral configuration makes it a compelling scaffold for drug discovery。 Further research into its biological activity、pharmacokinetic properties、and synthetic accessibility will likely uncover new opportunities for developing innovative therapeutics。 As our understanding of molecular interactions continues to evolve， compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes。